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Introduction

Vanadyl(lV) acetylacetonate, with the chemical formula VO(acac)z, is a widely utilized
coordination compound in both academic and industrial research.[1][2] This blue-green,
crystalline solid is noted for its stability and solubility in a range of polar organic solvents.[1][3]
The complex consists of a central vanadyl group (VO2*) chelated by two acetylacetonate
(acac™) ligands.[1][4] Its versatility stems from its unique electronic and structural properties,
which render it an effective catalyst, a precursor for advanced materials, and a compound of
interest in biomedical research.[2][5] This guide provides an in-depth exploration of its
nomenclature, chemical properties, and diverse applications, tailored for researchers,
scientists, and professionals in drug development.

Nomenclature and Synonyms

The systematic naming and identification of chemical compounds are critical for unambiguous
scientific communication. Vanadyl(IV) acetylacetonate is known by a variety of names,
reflecting different nomenclature systems and common usage.

Systematic and IUPAC Names
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The formal name designated by the International Union of Pure and Applied Chemistry (IUPAC)
for this compound is Oxobis(acetylacetonato)vanadium(lV). A more systematic IUPAC name is
Oxobis[(2)-4-oxopent-2-en-2-olato-k20,0'lvanadium(1V).[1] Another systematic name is (SP-5-
21)-Oxobis(2,4-pentanedionato-k02,kO%)vanadium.[3]

Common Synonyms and ldentifiers

In laboratory and commercial settings, a range of synonyms and identifiers are used. These are
summarized in the table below for clarity and cross-referencing.

Category Identifier Value

Common Name Vanady! acetylacetonate VO(acac)2

Vanadium(IV)-oxy ]

acetylacetonate

Bis(acetylacetonato)oxovanadi

um(lV) 3l

Chemical Abstracts Service
CAS Number ) 3153-26-2
Registry Number

Molecular Formula C10H1405V[6]

EC Number European Community Number  221-590-8
PubChem Compound

PubChem CID o 2724114[7]
Identification

IUPAC International Chemical JFHJZWAQYMGNBE-

InChl Ke
Y Identifier Key SUKNRPLKSA-L

Chemical Structure and Properties

The distinct chemical behavior of vanadyl(IV) acetylacetonate is a direct consequence of its
molecular structure and bonding.

Molecular Geometry
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The complex exhibits a square pyramidal structure.[1][4] The vanadium(IV) ion lies at the
center, coordinated to the four oxygen atoms of the two bidentate acetylacetonate ligands in
the equatorial plane. A short, strong double bond exists between the vanadium and an oxygen
atom (the vanadyl oxygen) in the axial position.[2] This V=0 bond is a characteristic feature of
vanadyl complexes.

Caption: Square pyramidal structure of Vanadyl(IV) acetylacetonate.

Physicochemical Properties

e Appearance: Blue-green crystalline solid or powder.[3][8]
e Molar Mass: 265.16 g/mol .[4][7]
e Melting Point: Decomposes in the range of 235-259 °C.[8][9]

» Solubility: Soluble in polar organic solvents such as chloroform, benzene, and acetone;
insoluble in water.[4][5][10]

o Magnetic Properties: As a d* complex, it is paramagnetic.[1][4]

o Lewis Acidity: It acts as a weak Lewis acid and can form adducts with bases like pyridine.[1]

[4]

Synthesis and Characterization
Synthesis

A common laboratory-scale synthesis involves the reaction of a vanadium(IV) salt, such as
vanadyl sulfate (VOSOa4), with acetylacetone (Hacac).[1]

Reaction: VOSO4 + 2 Hacac — VO(acac)z + H2SOa4

Alternatively, it can be prepared via a redox reaction starting from vanadium pentoxide (V20s).

[1][4]

Reaction: 2 V205 + 9 CsHsO2 - 4 VO(CsH702)2 + (CH3CO)20 + 5 H20[4]
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Experimental Protocol: Synthesis from Vanadyl Sulfate

» Dissolve vanadyl sulfate hydrate (VOSOa4-xH20) in a minimal amount of deionized water.
e In a separate beaker, dissolve acetylacetone in a suitable organic solvent, such as methanol.
e Slowly add the acetylacetone solution to the vanadyl sulfate solution while stirring.

o Adjust the pH of the mixture to approximately 5 by adding a weak base, such as sodium
carbonate or ammonia solution, dropwise.

o Ablue-green precipitate of vanadyl(lV) acetylacetonate will form.
o Continue stirring for 30-60 minutes to ensure complete reaction.

o Collect the precipitate by vacuum filtration and wash with deionized water and then a small
amount of cold ethanol or ether.

Dry the product in a desiccator or under vacuum at room temperature.

Applications in Research and Development

The unique chemical properties of vanadyl(IV) acetylacetonate make it a valuable tool in
several scientific domains.

Catalysis in Organic Synthesis

Vanadyl(lV) acetylacetonate is a well-established catalyst, particularly in oxidation reactions.
[3][5] A prominent application is the epoxidation of allylic alcohols in the presence of tert-butyl
hydroperoxide (TBHP).[1][4]

Mechanism Insight: In this catalytic cycle, the vanadium(lV) center is first oxidized to a
vanadium(V) species by TBHP.[1] This vanadium(V) intermediate coordinates with the allylic
alcohol and the hydroperoxide. This coordination directs the epoxidation to occur
stereoselectively at the double bond in proximity to the hydroxyl group.[1] This is a prime
example of substrate-directed reactivity, which allows for high selectivity that is often difficult to
achieve with other epoxidizing agents like m-CPBA.[1][4]
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Caption: Catalytic cycle for the epoxidation of allylic alcohols.

Materials Science

As a stable, volatile, and soluble vanadium source, VO(acac):z serves as a precursor for the
synthesis of various vanadium-containing materials.[2][5] These include vanadium oxides (e.g.,
VOg2, V20s), which are of significant interest for applications in:

» Electronics: Phase-change materials for smart windows and switching devices.
e Energy Storage: Cathode materials for lithium-ion batteries.
o Catalysis: As heterogeneous catalysts for various industrial processes.

It is a common precursor in techniques like Chemical Vapor Deposition (CVD) and Atomic
Layer Deposition (ALD) for creating thin films of vanadium oxides.[11]

Biomedical Research

Vanadyl(lV) acetylacetonate has been investigated for its insulin-mimetic properties.[1] It has
been shown to stimulate the phosphorylation of key proteins in the insulin signaling pathway,
such as protein kinase B (Akt) and glycogen synthase kinase 3 (GSK-3).[1][7] Furthermore, it
can inhibit tyrosine phosphatases like PTP1B, which deactivates the insulin receptor.[1] This
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dual action leads to a prolonged activation of the insulin signaling cascade, suggesting
potential therapeutic applications in the management of diabetes.[1]

Conclusion

Vanadyl(lV) acetylacetonate is a cornerstone compound in vanadium chemistry, offering a
unique combination of stability, reactivity, and solubility. Its well-defined structure and
predictable reactivity have established it as an indispensable tool in organic synthesis, a
versatile precursor in materials science, and a promising candidate in medicinal chemistry
research. A thorough understanding of its nomenclature, properties, and the mechanisms
behind its applications is crucial for leveraging its full potential in scientific and industrial
endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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